Cas no 1327614-73-2 (1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride)

• Product Name: 1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride
• CAS No: 1327614-73-2
• MF: C₁₉H₃₄ClNO₂
• MW: 343.931765079498
• CID: 5400002
• Update Time: 2025-05-19

1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(dimethylamino)-3-[4-(1,1,3,3-tetramethylbutyl)phenoxy]-, hydrochloride (1:1)
• 1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride

• Inchi： 1S/C19H33NO2.ClH/c1-18(2,3)14-19(4,5)15-8-10-17(11-9-15)22-13-16(21)12-20(6)7;/h8-11,16,21H,12-14H2,1-7H3;1H
• InChI Key： MMYYUESKORTAKR-UHFFFAOYSA-N
• SMILES： C(N(C)C)C(O)COC1=CC=C(C(C)(C)CC(C)(C)C)C=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride

1-(Dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1327614-73-2, known as 1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its complex structure, which includes a dimethylamino group, a phenoxy moiety, and a hydroxyl group in a specific spatial arrangement. The presence of these functional groups contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles. Researchers have explored its role as a precursor in the synthesis of various bioactive agents, including anti-inflammatory and antiviral compounds. The dimethylamino group is known to enhance the lipophilicity of the molecule, making it more suitable for crossing biological membranes and interacting with target receptors.

The phenoxy group in the structure plays a crucial role in stabilizing the molecule through resonance effects and aromatic interactions. This feature has been exploited in the design of novel drug delivery systems, where the compound serves as a scaffold for attaching functional groups that improve drug solubility and bioavailability. Furthermore, the hydroxyl group at the propanol position provides opportunities for further chemical modifications, enabling the creation of derivatives with tailored properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and acid-base reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high-quality standards.

The application of this compound extends beyond pharmaceuticals; it has also found use in agrochemicals and specialty chemicals. For instance, it has been employed as an intermediate in the synthesis of herbicides and fungicides due to its ability to interact with specific biochemical pathways in plants and microorganisms. Its versatility as an intermediate makes it a valuable asset in various industrial settings.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into its molecular composition and stereochemistry, ensuring compliance with regulatory standards for quality control.

In conclusion, 1-(dimethylamino)-3-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]propan-2-ol hydrochloride stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an ideal candidate for further research and development in drug discovery and material science.